Cas no 725212-86-2 ({1-[(3,5-Dichlorophenyl)methyl]piperidin-3-yl}methanamine)

• Product Name: {1-[(3,5-Dichlorophenyl)methyl]piperidin-3-yl}methanamine
• CAS No: 725212-86-2
• MF: C₁₃H₁₈Cl₂N₂
• MW: 273.201421260834
• CID: 5720334
• PubChem ID: 11369320
• Update Time: 2025-06-30

{1-[(3,5-Dichlorophenyl)methyl]piperidin-3-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• [1-[(3,5-dichlorophenyl)methyl]piperidin-3-yl]methanamine
• starbld0024350
• 725212-86-2
• (1-(3,5-Dichlorobenzyl)piperidin-3-yl)methanamine
• {1-[(3,5-dichlorophenyl)methyl]piperidin-3-yl}methanamine
• AKOS005290779
• F1908-2822
• {1-[(3,5-Dichlorophenyl)methyl]piperidin-3-yl}methanamine

• Inchi： 1S/C13H18Cl2N2/c14-12-4-11(5-13(15)6-12)9-17-3-1-2-10(7-16)8-17/h4-6,10H,1-3,7-9,16H2
• InChI Key： HJJUUKLXSVISQE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)CN1CCCC(CN)C1)Cl

Computed Properties

• Exact Mass: 272.0847040g/mol
• Monoisotopic Mass: 272.0847040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.3Ų

Additional information on {1-[(3,5-Dichlorophenyl)methyl]piperidin-3-yl}methanamine

Comprehensive Overview of {1-[(3,5-Dichlorophenyl)methyl]piperidin-3-yl}methanamine (CAS No. 725212-86-2)

The compound {1-[(3,5-Dichlorophenyl)methyl]piperidin-3-yl}methanamine (CAS No. 725212-86-2) is a piperidine derivative with significant potential in pharmaceutical research and organic synthesis. Its unique structure, featuring a 3,5-dichlorophenyl moiety and a piperidin-3-yl backbone, makes it a subject of interest for scientists exploring bioactive molecules and drug discovery. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries such as "What are the uses of piperidine derivatives?" and "How does 3,5-dichlorophenyl enhance molecular activity?".

In recent years, the demand for specialty chemicals like {1-[(3,5-Dichlorophenyl)methyl]piperidin-3-yl}methanamine has surged due to their role in developing targeted therapies and high-performance materials. Researchers are particularly intrigued by its structural versatility, which allows for modifications to optimize binding affinity and selectivity in receptor interactions. This aligns with trending topics such as "AI-driven drug design" and "green chemistry in pharmaceuticals," where efficiency and sustainability are prioritized.

The synthetic pathway of 725212-86-2 involves multi-step organic reactions, including alkylation and reductive amination, to achieve the desired molecular framework. Its physicochemical properties, such as solubility and stability, are critical for applications in formulation development. For instance, its lipophilic nature may influence blood-brain barrier permeability, a hot topic in neurological drug research. Users often search for "How to improve drug bioavailability?"—a question where compounds like this play a pivotal role.

From a commercial perspective, {1-[(3,5-Dichlorophenyl)methyl]piperidin-3-yl}methanamine is supplied by specialty chemical manufacturers under stringent quality control standards. Its analytical characterization typically employs HPLC, NMR, and mass spectrometry, ensuring compliance with regulatory guidelines. This ties into the growing emphasis on "lab-to-market" transitions and "scalable synthesis" in the chemical industry.

In conclusion, CAS No. 725212-86-2 exemplifies the intersection of innovation and practical application in modern chemistry. Whether addressing "What are the latest advances in heterocyclic chemistry?" or "How to optimize synthetic routes for complex amines?", this compound offers a compelling case study. Its relevance to life sciences and material engineering ensures continued interest from academia and industry alike.